Cas no 1073-38-7 (2-sulfanylcyclohepta-2,4,6-trien-1-one)

• Product Name: 2-sulfanylcyclohepta-2,4,6-trien-1-one
• CAS No: 1073-38-7
• MF: C₇H₆OS
• MW: 138.186940670013
• MDL: MFCD24688014
• CID: 204828
• PubChem ID: 12557690
• Update Time: 2025-07-15

2-sulfanylcyclohepta-2,4,6-trien-1-one Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Cycloheptatrien-1-one,2-mercapto-
• thiotropolone
• 2-Mercaptotropone
• 2-Sulfanylcyclohepta-2,4,6-trien-1-one
• 2-Hydroxy-2,4,6-cycloheptatriene-1-thione
• DNBQDZRBEGFUEA-UHFFFAOYSA-N
• 2-mercapto-2,4,6-cycloheptatrien-1-one
• 2-Mercapto-2,4,6-cycloheptatriene-1-one
• 2-sulfanylcyclohepta-2,4,6-trien-1-one

• MDL： MFCD24688014
• Inchi： 1S/C7H6OS/c8-6-4-2-1-3-5-7(6)9/h1-5H,(H,8,9)
• InChI Key： DNBQDZRBEGFUEA-UHFFFAOYSA-N
• SMILES： SC1=CC=CC=CC1=O

Computed Properties

• Exact Mass: 138.01393598g/mol
• Monoisotopic Mass: 138.01393598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 18.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones

Additional information on 2-sulfanylcyclohepta-2,4,6-trien-1-one

Comprehensive Overview of 2-Sulfanylcyclohepta-2,4,6-trien-1-one (CAS No. 1073-38-7): Properties, Applications, and Research Insights

2-Sulfanylcyclohepta-2,4,6-trien-1-one (CAS No. 1073-38-7) is a unique cyclic organic compound featuring a seven-membered ring with conjugated double bonds and a sulfanyl (-SH) functional group. This structure imparts distinctive chemical reactivity, making it valuable in synthetic chemistry and material science. Researchers often refer to it by synonyms like 2-mercaptocycloheptatrienone or thiophenone derivative, highlighting its relevance in heterocyclic chemistry.

The compound’s conjugated system and thiol group enable diverse applications, from catalysis to polymer modification. Recent studies explore its role in green chemistry, aligning with the global push for sustainable synthesis methods. For instance, its ability to act as a ligand in metal complexes supports catalytic transformations under mild conditions—a hot topic in industrial chemistry forums.

Analytical techniques like NMR spectroscopy and mass spectrometry confirm the purity and stability of CAS 1073-38-7. Users frequently search for "synthesis of 2-sulfanylcyclohepta-2,4,6-trien-1-one" or "safety data for cycloheptatrienone derivatives," reflecting practical concerns. Notably, its low environmental persistence and biodegradability are increasingly discussed in eco-friendly chemical design.

In pharmaceuticals, 2-sulfanylcyclohepta-2,4,6-trien-1-one serves as a precursor for bioactive molecules. Its electron-rich framework facilitates interactions with biological targets, though current research focuses on non-therapeutic uses to avoid regulatory complexities. This aligns with trending searches like "non-medicinal applications of thiol compounds."

Material scientists leverage its π-conjugation for organic semiconductors and conductive polymers—a response to the demand for flexible electronics. Questions like "how to modify polymers with sulfur-containing compounds" often arise in academic and industrial queries, underscoring its interdisciplinary appeal.

Handling CAS 1073-38-7 requires standard organic lab protocols, with emphasis on ventilation and non-reactive storage. While not classified as hazardous, its thiol odor and potential sensitivity to oxidation warrant precautions—details commonly sought in chemical safety databases.

Future directions include optimizing its scalable synthesis and exploring nanomaterial hybrids, topics gaining traction in AI-driven molecular design platforms. As interest in sustainable chemicals grows, 2-sulfanylcyclohepta-2,4,6-trien-1-one exemplifies how niche compounds can address broader technological challenges.